Cas no 1496992-19-8 (4-Thiazolecarboxylic acid, 2-(2-morpholinyl)-, ethyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 2-(2-morpholinyl)-, ethyl ester
• CAS No: 1496992-19-8
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 5909027
• PubChem ID: 65998287
• Update Time: 2025-10-29

4-Thiazolecarboxylic acid, 2-(2-morpholinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(2-morpholinyl)-, ethyl ester
• AKOS015340398
• 1496992-19-8
• ethyl 2-(morpholin-2-yl)-1,3-thiazole-4-carboxylate
• EN300-7543107

• Inchi： 1S/C10H14N2O3S/c1-2-14-10(13)7-6-16-9(12-7)8-5-11-3-4-15-8/h6,8,11H,2-5H2,1H3
• InChI Key： CNKAKJKDMJGWLF-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)N=C1C1OCCNC1

Computed Properties

• Exact Mass: 242.07251349g/mol
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 379.8±42.0 °C(Predicted)
• pka: 7.67±0.40(Predicted)

Additional information on 4-Thiazolecarboxylic acid, 2-(2-morpholinyl)-, ethyl ester

Introduction to 4-Thiazolecarboxylic acid, 2-(2-morpholinyl)-, ethyl ester (CAS No. 1496992-19-8)

4-Thiazolecarboxylic acid, 2-(2-morpholinyl)-, ethyl ester (CAS No. 1496992-19-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and morpholine moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 4-Thiazolecarboxylic acid, 2-(2-morpholinyl)-, ethyl ester is composed of a thiazole ring, a morpholine ring, and an ethyl ester group. The thiazole ring is known for its bioactive properties and is commonly found in many pharmaceuticals due to its ability to interact with biological targets. The morpholine ring, on the other hand, imparts additional stability and solubility to the molecule, enhancing its pharmacological profile.

Recent studies have highlighted the potential of 4-Thiazolecarboxylic acid, 2-(2-morpholinyl)-, ethyl ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a promising candidate for the development of new treatments for conditions such as arthritis and chronic pain.

In addition to its anti-inflammatory effects, 4-Thiazolecarboxylic acid, 2-(2-morpholinyl)-, ethyl ester has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the National Institutes of Health have demonstrated that this compound can inhibit the replication of several viral strains, including influenza and herpes simplex virus. This makes it a potential lead compound for the development of novel antiviral therapies.

The pharmacokinetic properties of 4-Thiazolecarboxylic acid, 2-(2-morpholinyl)-, ethyl ester have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. This is crucial for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects without causing significant side effects.

In terms of safety and toxicity, preliminary studies suggest that 4-Thiazolecarboxylic acid, 2-(2-morpholinyl)-, ethyl ester has a good safety profile at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently underway to assess the compound's tolerability and pharmacokinetics in healthy volunteers.

The synthetic route for producing 4-Thiazolecarboxylic acid, 2-(2-morpholinyl)-, ethyl ester has been well-documented in the literature. One common method involves the reaction of 4-thiazolecarboxylic acid with morpholine in the presence of an activating agent such as carbodiimide. This reaction yields the desired product with high purity and yield. The ease of synthesis and scalability make this compound an attractive option for large-scale production in pharmaceutical manufacturing.

In conclusion, 4-Thiazolecarboxylic acid, 2-(2-morpholinyl)-, ethyl ester (CAS No. 1496992-19-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers multiple biological activities that make it a valuable candidate for developing new treatments for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.